5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
CAS No.: 1547299-34-2
Cat. No.: VC11491039
Molecular Formula: C9H5FN2O3
Molecular Weight: 208.1
Purity: 95
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1547299-34-2 |
|---|---|
| Molecular Formula | C9H5FN2O3 |
| Molecular Weight | 208.1 |
Introduction
5-(5-Fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound that combines a fluorinated pyridine ring with an oxazole ring, making it a subject of interest in medicinal chemistry due to its potential biological activities. This compound is part of a broader class of oxazoles, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects.
Synthesis Methods
The synthesis of 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid typically involves the reaction of appropriate precursors under controlled conditions. While specific synthesis routes for this compound are not detailed in the available literature, similar compounds often involve cyclization reactions facilitated by basic conditions or the use of catalysts to promote ring formation.
Research Findings and Future Directions
Research into oxazole derivatives is ongoing, with studies focusing on how structural modifications impact biological activity. The integration of fluorinated pyridine rings into oxazole structures is of particular interest due to the potential enhancement of biological activity. Future studies should aim to elucidate the specific mechanisms of action and potential therapeutic applications of 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid.
Comparison with Related Compounds
| Compound | Molecular Formula | Molecular Weight | Biological Activity |
|---|---|---|---|
| 5-(5-Fluoropyridin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid | Not specified | Not specified | Potential pharmaceutical agent with diverse biological activities |
| Ethyl 5-(5-fluoropyridin-2-yl)isoxazole-3-carboxylate | C₁₁H₉FN₂O₃ | 236.20 g/mol | Potential applications in medicinal chemistry |
| 5-(2-Fluoropropan-2-yl)-1,2-oxazole-3-carboxylic acid | C₇H₈FNO₃ | 173.14 g/mol | No specific biological activity reported |
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